Cas no 70661-79-9 (2-(methylamino)pyridine-3-sulfonamide)

2-(Methylamino)pyridine-3-sulfonamide is a specialized sulfonamide derivative featuring a pyridine core substituted with a methylamino group at the 2-position and a sulfonamide moiety at the 3-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The sulfonamide group enhances its binding affinity to metalloenzymes, while the pyridine scaffold contributes to its stability and solubility in various solvents. Its structural features make it suitable for further functionalization, enabling applications in drug discovery and development, particularly in targeting carbonic anhydrases or other sulfonamide-sensitive enzymes.

2-(methylamino)pyridine-3-sulfonamide structure

70661-79-9 structure

Product Name:2-(methylamino)pyridine-3-sulfonamide

CAS No:70661-79-9

MF:C₆H₉N₃O₂S

MW:187.219559431076

MDL:MFCD16688605

CID:876520

PubChem ID:12495195

Update Time:2025-06-09

2-(methylamino)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-(methylamino)pyridine-3-sulfonamide
- 3-Pyridinesulfonamide,2-(methylamino)-(9CI)
- AKOS011425813
- BS-10001
- EN300-274176
- FBNCTODTRBQOIA-UHFFFAOYSA-N
- 70661-79-9
- 2-METHYLAMINOPYRIDINE-3-SULFONAMIDE
- MFCD16688605
- CS-0244258
- SCHEMBL14247202
- DB-271806
- 3-Pyridinesulfonamide, 2-(methylamino)-
- MDL： MFCD16688605
- Inchi： 1S/C6H9N3O2S/c1-8-6-5(12(7,10)11)3-2-4-9-6/h2-4H,1H3,(H,8,9)(H2,7,10,11)
- InChI Key： FBNCTODTRBQOIA-UHFFFAOYSA-N
- SMILES： S(C1=CC=CN=C1NC)(N)(=O)=O

Computed Properties

Exact Mass: 187.04154771g/mol
Monoisotopic Mass: 187.04154771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 93.5Å²

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Chemenu	CM366616-1g	2-(Methylamino)pyridine-3-sulfonamide	70661-79-9	95%	1g	$804	2022-06-10
Enamine	EN300-274176-0.05g	2-(methylamino)pyridine-3-sulfonamide	70661-79-9	95%	0.05g	$162.0	2023-09-10
Enamine	EN300-274176-0.1g	2-(methylamino)pyridine-3-sulfonamide	70661-79-9	95%	0.1g	$241.0	2023-09-10
Enamine	EN300-274176-0.25g	2-(methylamino)pyridine-3-sulfonamide	70661-79-9	95%	0.25g	$347.0	2023-09-10
Enamine	EN300-274176-0.5g	2-(methylamino)pyridine-3-sulfonamide	70661-79-9	95%	0.5g	$546.0	2023-09-10
Enamine	EN300-274176-1.0g	2-(methylamino)pyridine-3-sulfonamide	70661-79-9	95%	1g	$699.0	2023-06-03
Enamine	EN300-274176-2.5g	2-(methylamino)pyridine-3-sulfonamide	70661-79-9	95%	2.5g	$1370.0	2023-09-10
Enamine	EN300-274176-5.0g	2-(methylamino)pyridine-3-sulfonamide	70661-79-9	95%	5g	$2028.0	2023-06-03
Enamine	EN300-274176-10.0g	2-(methylamino)pyridine-3-sulfonamide	70661-79-9	95%	10g	$3007.0	2023-06-03
Enamine	EN300-274176-1g	2-(methylamino)pyridine-3-sulfonamide	70661-79-9	95%	1g	$699.0	2023-09-10